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Compound of Interest

Compound Name: 6-Amino-3,4-benzocoumarin

Cat. No.: B1330687 Get Quote

In-Depth Technical Guide: 6-Amino-3,4-
benzocoumarin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Amino-3,4-benzocoumarin,

also known by its IUPAC name, 2-aminobenzo[c]chromen-6-one. This document details its

chemical structure, physicochemical properties, a representative synthetic protocol, and

potential biological significance based on the activities of related coumarin compounds.

Physicochemical and Identifier Data
The quantitative data for 6-Amino-3,4-benzocoumarin are summarized in the table below,

providing a clear reference for its key properties and identifiers.
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Property Value Source(s)

IUPAC Name
2-aminobenzo[c]chromen-6-

one
[PubChem][1]

CAS Number 83527-99-5 [PubChem][1]

Molecular Formula C₁₃H₉NO₂ [PubChem][1]

Molecular Weight 211.22 g/mol [PubChem][1]

Monoisotopic Mass 211.063328530 Da [PubChem][1]

Melting Point 190-191 °C [Sigma-Aldrich]

XLogP3 2.4 [PubChem][1]

InChI Key
DGSQFJGGUZPEHU-

UHFFFAOYSA-N
[PubChem][1]

SMILES
C1=CC=C2C(=C1)C3=C(C=C

C(=C3)N)OC2=O
[PubChem][1]

Chemical Structure
6-Amino-3,4-benzocoumarin is a heterocyclic compound featuring a fused four-ring system.

This structure consists of a coumarin core fused with a benzene ring, forming the

benzo[c]chromen-6-one framework, with an amino group substituted on the benzocoumarin

ring system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://pubchem.ncbi.nlm.nih.gov/compound/6-Amino-3_4-benzocoumarin
https://www.benchchem.com/product/b1330687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Suzuki-Miyaura Coupling

Step 2: Lactonization

Step 3: Reduction

2-Bromobenzoic Acid +
Nitrophenylboronic Acid

Biaryl Intermediate
(Nitro-substituted)

Heat, Inert Atmosphere

Pd Catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., Na₂CO₃)

Nitro-substituted
benzo[c]chromen-6-one

Acid-catalyzed
Intramolecular Cyclization

6-Amino-3,4-benzocoumarin
(Final Product)

Reducing Agent
(e.g., SnCl₂/HCl or H₂/Pd-C)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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